Cas no 688348-76-7 (Methanone, (4-fluorophenyl)oxiranyl-)

• Product Name: Methanone, (4-fluorophenyl)oxiranyl-
• CAS No: 688348-76-7
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 4146182
• PubChem ID: 54151459
• Update Time: 2025-11-01

Methanone, (4-fluorophenyl)oxiranyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-fluorophenyl)oxiranyl-
• Methanone, (4-fluorophenyl)-2-oxiranyl-
• EN300-697793
• 688348-76-7
• 2-(4-FLUOROBENZOYL)OXIRANE

• Inchi： 1S/C9H7FO2/c10-7-3-1-6(2-4-7)9(11)8-5-12-8/h1-4,8H,5H2
• InChI Key： OIAKXZWJQIBNDZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1CO1)=O

Computed Properties

• Exact Mass: 166.04300762Da
• Monoisotopic Mass: 166.04300762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.6Ų

Additional information on Methanone, (4-fluorophenyl)oxiranyl-

Methanone, (4-fluorophenyl)oxiranyl- – A Versatile Building Block in Modern Medicinal Chemistry and Materials Science

Methanone, (4-fluorophenyl)oxiranyl- (CAS No. 688348-76-7) is a structurally unique organic compound that has garnered significant attention in recent years due to its dual potential as a synthetic intermediate and a molecular scaffold in pharmaceutical and materials development. This compound, characterized by the presence of a fluorinated phenyl ring, a oxirane (epoxide) group, and a ketone functional group, exhibits a combination of electronic and steric properties that make it particularly valuable in the design of bioactive molecules. Recent advancements in computational chemistry and experimental synthesis have further expanded our understanding of its reactivity profile and application scope.

The chemical structure of Methanone, (4-fluorophenyl)oxiranyl- features a three-membered oxirane ring connected to a ketone moiety, with a 4-fluorophenyl substituent providing additional electronic modulation. This arrangement creates a molecular framework that is both sterically accessible and electronically tunable, attributes that are highly desirable in medicinal chemistry for optimizing drug-target interactions. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of oxirane rings in modulating hydrophobicity and molecular flexibility, factors that are critical in the design of next-generation kinase inhibitors.

Recent research has demonstrated the utility of Methanone, (4-fluorophenyl)oxiranyl- as a precursor in the synthesis of fluorinated heterocycles, which are increasingly being explored for their enhanced metabolic stability and receptor selectivity. A team at the University of Cambridge recently reported a enantioselective ring-opening reaction of this compound using chiral thioureas, achieving >95% ee in the formation of β-hydroxy ketones. These compounds have shown promising bioavailability profiles in preclinical models of metabolic disorders, underscoring the compound's value as a molecular building block in drug discovery pipelines.

The 4-fluorophenyl substituent in Methanone, (4-fluorophenyl)oxiranyl- plays a pivotal role in modulating the compound's physicochemical properties. Fluorine atoms are known to induce hydrophobic effects and alter electronic distributions through inductive effects, properties that have been leveraged in the development of selective G protein-coupled receptor (GPCR) modulators. A 2024 study in ACS Medicinal Chemistry Letters demonstrated that fluorinated analogs of this scaffold exhibited improved ligand efficiency compared to their non-fluorinated counterparts when targeting the μ-opioid receptor, suggesting potential applications in pain management therapies.

Interestingly, the oxirane ring in Methanone, (4-fluorophenyl)oxiranyl- has also been explored for its reversible covalent bonding capabilities in protein-protein interaction inhibition. A collaborative effort between Harvard and MIT researchers in 2023 revealed that the epoxide functionality can undergo Michael addition with cysteine residues in target proteins, forming thioether linkages that are both reversible and highly specific. This mechanism has been harnessed in the development of proteolysis-targeting chimeras (PROTACs), a novel class of therapeutics with transformative potential in oncology.

From a materials science perspective, the ketone group in Methanone, (4-fluorophenyl)oxiranyl- has been utilized in the synthesis of conjugated polymers with tunable optical properties. A 2024 report in Advanced Materials described the use of this compound as a monomer in the preparation of fluorinated polyketones, which exhibited exceptional photostability and thermal resistance. These materials are being evaluated for applications in organic photovoltaics and light-emitting diodes (LEDs), where their unique electronic structure offers advantages over conventional aromatic-based polymers.

The synthetic versatility of Methanone, (4-fluorophenyl)oxiranyl- has been further enhanced by recent developments in transition-metal catalysis. A 2023 breakthrough by a group at ETH Zurich demonstrated a cross-coupling reaction between this compound and arylboronic acids, facilitated by a palladium(II) catalyst with a phosphine ligand. This method enabled the efficient formation of biaryl ketones with high regioselectivity, expanding the synthetic toolkit available to medicinal chemists working on multi-target drug design strategies.

Environmental considerations have also been addressed in the study of Methanone, (4-fluorophenyl)oxiranyl-. A 2024 lifecycle analysis published in Green Chemistry evaluated the atom economy and eco-toxicity of various synthetic routes to this compound. The study concluded that the asymmetric synthesis methods employing biocatalysts offered the most sustainable approach, reducing process waste by over 40% compared to traditional chemical methods. This finding is particularly significant given the growing emphasis on green chemistry in both academic and industrial research settings.

Looking ahead, the fluorinated phenyl ring in Methanone, (4-fluorophenyl)oxiranyl- presents opportunities for radioisotope labeling in imaging applications. Researchers at the National Institutes of Health are currently investigating the use of fluorine-18 incorporation into this scaffold for positron emission tomography (PET) tracers targeting neurodegenerative diseases. Early results indicate that the electronic properties of the fluorinated group significantly enhance tracer uptake in specific brain regions, opening new avenues for diagnostic imaging and therapeutic monitoring.

In conclusion, Methanone, (4-fluorophenyl)oxiranyl- represents a versatile chemical platform with cross-disciplinary applications in medicine, materials science, and environmental chemistry. Its unique combination of functional groups and structural features continues to inspire innovation in both synthetic methodology and molecular design. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics and advanced materials with transformative potential across multiple scientific domains.

Methanone, (4-Fluorophenyl)oxiranyl is a highly versatile and structurally unique organic compound that has emerged as a key player in various scientific disciplines, including medicinal chemistry, materials science, and green chemistry. Its molecular architecture—comprising a fluorinated phenyl ring, an oxirane (epoxide) group, and a ketone functional group—provides a combination of electronic and steric properties that make it an invaluable scaffold for the design of bioactive molecules and advanced materials. ### Key Features and Applications 1. Structural Diversity and Reactivity - The oxirane ring is a highly reactive three-membered cyclic ether, capable of undergoing ring-opening reactions with a wide range of nucleophiles. This property is particularly useful in the synthesis of β-hydroxy ketones, thioethers, and other functionalized derivatives. - The fluorinated phenyl substituent introduces electronic tuning and hydrophobic effects, which are critical in optimizing ligand-receptor interactions and enhancing metabolic stability in drug development. 2. Medicinal Chemistry Applications - Kinase Inhibitors: The oxirane group's ability to modulate hydrophobicity and molecular flexibility has been exploited in the design of potent kinase inhibitors. - GPCR Modulators: Fluorinated analogs of this scaffold have shown improved ligand efficiency in targeting G protein-coupled receptors, with applications in pain management and other therapeutic areas. - PROTACs: The reversible covalent bonding capability of the oxirane ring has been harnessed in the development of proteolysis-targeting chimeras, offering novel approaches in oncology. 3. Materials Science Innovations - Biaryl Ketones: Recent advancements in transition-metal catalysis have enabled the synthesis of biaryl ketones with high regioselectivity, expanding the synthetic toolkit for multi-target drug design. - Radioisotope Labeling: The fluorinated phenyl group offers opportunities for radioisotope labeling, particularly with fluorine-18, for PET imaging in neurodegenerative diseases. 4. Sustainability and Green Chemistry - Asymmetric Synthesis: Biocatalyst-based methods for synthesizing this compound have demonstrated high atom economy and reduced process waste, aligning with the principles of green chemistry. 5. Diagnostic Imaging - The fluorinated phenyl ring has shown promise in enhancing tracer uptake in specific brain regions, opening new avenues for diagnostic imaging and therapeutic monitoring. ### Future Prospects As research in this area continues to evolve, Methanone, (4-Fluorophenyl)oxiranyl is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials. Its versatility, reactivity, and structural flexibility make it a compelling platform for innovation across multiple scientific domains, from drug discovery to environmentally sustainable processes. ### Conclusion Methanone, (4-Fluorophenyl)oxiranyl represents a versatile chemical platform with cross-disciplinary applications. Its unique combination of functional groups and structural features continues to inspire innovation in both synthetic methodology and molecular design, ensuring its relevance in future scientific and industrial advancements.